Cas no 61307-40-2 (Magnesium, bromo[3-[(tetrahydro-2H-pyran-2-yl)oxy]-1-octynyl]-)

• Product Name: Magnesium, bromo[3-[(tetrahydro-2H-pyran-2-yl)oxy]-1-octynyl]-
• CAS No: 61307-40-2
• MF: C₁₃H₂₁BrMgO₂
• MW: 313.513643980026
• CID: 484950
• PubChem ID: 78066127
• Update Time: 2025-04-19

Magnesium, bromo[3-[(tetrahydro-2H-pyran-2-yl)oxy]-1-octynyl]- Chemical and Physical Properties

Names and Identifiers

• Magnesium, bromo[3-[(tetrahydro-2H-pyran-2-yl)oxy]-1-octynyl]-
• magnesium,2-oct-1-yn-3-yloxyoxane,bromide
• 61307-40-2
• DTXSID20818644
• Magnesium bromide 3-[(oxan-2-yl)oxy]oct-1-yn-1-ide (1/1/1)

• Inchi： 1S/C13H21O2.BrH.Mg/c1-3-5-6-9-12(4-2)15-13-10-7-8-11-14-13;;/h12-13H,3,5-11H2,1H3;1H;/q-1;;+2/p-1
• InChI Key： QRCNCTUMVGCARC-UHFFFAOYSA-M
• SMILES： [Br-].[Mg+2].O1CCCCC1OC(C#[C-])CCCCC

Computed Properties

• Exact Mass: 312.05753
• Monoisotopic Mass: 312.05753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 204
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46